Cas no 1806005-94-6 (Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806005-94-6
• MF: C₁₀H₉Cl₂F₂NO₂
• MW: 284.086767911911
• CID: 4849756
• Update Time: 2025-05-20

Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H9Cl2F2NO2/c1-2-17-7(16)4-5-3-6(10(13)14)8(11)9(12)15-5/h3,10H,2,4H2,1H3
• InChI Key： PWXBPGSHERDUCA-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C=C1C(F)F)CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate

Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate (CAS No. 1806005-94-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate, identified by its CAS number 1806005-94-6, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with chloro and difluoromethyl groups, plays a pivotal role in the development of novel therapeutic agents. Its unique structural features make it a valuable building block for synthesizing complex molecules with potential biological activity.

The< strong>Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate molecule exhibits a high degree of reactivity due to the presence of electron-withdrawing groups such as chloro and difluoromethyl substituents. These groups enhance the compound's ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are essential for constructing more intricate pharmacophores. The pyridine ring itself is a well-known scaffold in medicinal chemistry, often found in drugs targeting neurological and cardiovascular diseases.

In recent years, there has been a surge in research focused on developing new antiviral and anticancer agents. The< strong>Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate has emerged as a critical intermediate in several synthetic pathways for these types of drugs. For instance, studies have demonstrated its utility in the preparation of pyridine-based inhibitors that target viral proteases and kinases. These inhibitors have shown promise in preclinical trials as potential treatments for emerging infectious diseases.

The< strong>difluoromethyl group in the< strong>Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been exploited in the design of next-generation kinase inhibitors, where the< strong>difluoromethyl moiety helps to improve selectivity and reduce off-target effects. The< strong>chloro substituents further contribute to the compound's reactivity by facilitating electrophilic aromatic substitution reactions, allowing for further functionalization at multiple sites on the pyridine ring.

The synthesis of< strong>Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route involves the chlorination and subsequent acetylation of a pyridine derivative, followed by introduction of the< strong>difluoromethyl group via cross-coupling reactions. Advances in catalytic systems have enabled more efficient and scalable production methods, making this intermediate more accessible for industrial applications.

In addition to its pharmaceutical applications, the< strong>Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate has found utility in agrochemical research. Its structural motif is similar to several known herbicides and fungicides, suggesting potential use as a lead compound for developing new crop protection agents. The ability to modify various functional groups on the pyridine core allows researchers to fine-tune the biological activity of derived compounds for specific applications.

The growing interest in green chemistry principles has also influenced the synthesis of< strong>Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate. Researchers are increasingly exploring solvent-free reactions and catalytic methods that minimize waste and energy consumption. These approaches not only align with environmental sustainability goals but also improve cost-efficiency by reducing purification steps and improving yields.

Recent studies have highlighted the< strong>Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate's role in developing treatments for neurological disorders. The pyridine scaffold is frequently encountered in drugs that modulate neurotransmitter systems, such as acetylcholinesterase inhibitors used in Alzheimer's disease therapy. By serving as a precursor for these types of compounds, the< strong>Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate contributes to advancements in neuropharmacology.

The compound's reactivity also makes it valuable for material science applications beyond pharmaceuticals. For example, it can be used to synthesize ligands for metal complexes that exhibit catalytic activity or luminescent properties. These materials have potential uses in sensors and optoelectronic devices, showcasing the broad utility of< strong>Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate.

In conclusion, Ethyl 2,3-dichloro-4-(difluoromethyl)pyridine-6-acetate (CAS No. 1806005-94-6) is a multifaceted intermediate with significant implications across multiple scientific disciplines. Its unique structural features enable diverse applications in drug development, agrochemistry, and material science. As research continues to uncover new synthetic methodologies and applications, this compound will undoubtedly remain a cornerstone of modern chemical synthesis.